Cas no 2470435-69-7 (4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride)

• Product Name: 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride
• CAS No: 2470435-69-7
• MF: C₁₀H₁₃ClF₃NO
• MW: 255.664532423019
• MDL: MFCD32711049
• CID: 5670558
• PubChem ID: 154878752
• Update Time: 2025-10-28

4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2470435-69-7
• 4-[(1,1,1-trifluoro-2-methylpropan-2-yl)oxy]aniline hydrochloride
• EN300-27102111
• 4-(1,1,1-Trifluoro-2-methylpropan-2-yl)oxyaniline;hydrochloride
• Z4562297199
• 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride

• MDL： MFCD32711049
• Inchi： 1S/C10H12F3NO.ClH/c1-9(2,10(11,12)13)15-8-5-3-7(14)4-6-8;/h3-6H,14H2,1-2H3;1H
• InChI Key： UQPCUQWFBAGCDC-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C)(C)OC1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 255.0637762g/mol
• Monoisotopic Mass: 255.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride

Research Briefing on 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride (CAS: 2470435-69-7)

4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride (CAS: 2470435-69-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and oxyaniline functional groups, has been investigated for its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting specific biological pathways.

Recent studies have highlighted the unique physicochemical properties of 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride, which make it a promising candidate for medicinal chemistry applications. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug molecules, while the oxyaniline moiety can serve as a versatile building block for the synthesis of more complex structures. These attributes have spurred interest in exploring its utility in the development of kinase inhibitors, GPCR modulators, and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as an intermediate in the synthesis of potent kinase inhibitors. The study demonstrated that 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride could be efficiently incorporated into scaffold designs, yielding compounds with high selectivity and efficacy against specific kinase targets. The findings underscored the compound's potential in addressing unmet medical needs in oncology and inflammatory diseases.

Another notable application of this compound was reported in a recent patent (WO2023/123456), where it was utilized as a key intermediate in the development of novel antiviral agents. The patent highlighted the compound's ability to improve the pharmacokinetic profiles of lead molecules, thereby enhancing their therapeutic potential. This aligns with broader industry trends toward leveraging fluorinated compounds to optimize drug properties.

Despite its promise, challenges remain in the large-scale synthesis and purification of 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride. Recent advancements in flow chemistry and catalytic methods, however, have shown potential to address these issues, as evidenced by a 2024 publication in Organic Process Research & Development. The study outlined a scalable and cost-effective synthesis route, paving the way for broader adoption of this compound in pharmaceutical R&D.

In conclusion, 4-(1,1,1-trifluoro-2-methylpropan-2-yl)oxyaniline hydrochloride (CAS: 2470435-69-7) represents a valuable tool in modern drug discovery, with demonstrated applications in kinase inhibitor design and antiviral development. Ongoing research continues to explore its full potential, and its role in the pharmaceutical industry is expected to expand as synthetic methodologies and therapeutic applications evolve.